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Compound of Interest

Compound Name: ALW-II-49-7

Cat. No.: B15541371 Get Quote

This guide provides essential safety and logistical information for the proper disposal of the

research chemical ALW-II-49-7. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

standard laboratory practices.

Chemical and Physical Properties of ALW-II-49-7
For safe handling and disposal, it is important to be aware of the properties of ALW-II-49-7. A

summary of its key characteristics is presented below.

Property Value

Molecular Formula C₂₁H₁₇F₃N₄O₂

Molecular Weight 414.38 g/mol

CAS Number 1135219-23-6

Appearance Solid

Hazard Classification Not a hazardous substance or mixture[1]

Experimental Protocols: Disposal of ALW-II-49-7
The following step-by-step protocols are based on the Safety Data Sheet (SDS) for ALW-II-49-
7 and general guidelines for the disposal of non-hazardous laboratory waste.
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Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure you

are wearing appropriate PPE, including safety glasses, gloves, and a lab coat.

Step 1: Assess the Waste Form

Identify the form of the ALW-II-49-7 waste. It can be in one of the following forms:

Solid ALW-II-49-7 powder

Solutions containing ALW-II-49-7

Contaminated materials (e.g., absorbent, PPE, glassware)

Empty containers

Step 2: Follow the Appropriate Disposal Protocol

Based on the waste form, follow the corresponding disposal procedure below.

A. Disposal of Solid ALW-II-49-7

Collection: Collect waste ALW-II-49-7 powder in a clearly labeled, sealed container.

Disposal: Since ALW-II-49-7 is not classified as hazardous, small quantities of the solid

waste can typically be disposed of in the regular laboratory trash, which is then sent to a

sanitary landfill.[2] However, it is crucial to consult and adhere to your institution's specific

policies and local regulations for non-hazardous chemical waste disposal.

B. Disposal of Solutions Containing ALW-II-49-7

Absorption: For spills or small quantities of solutions, absorb the liquid with a non-reactive,

absorbent material such as diatomaceous earth or a universal binder.[1]

Collection: Place the absorbent material contaminated with ALW-II-49-7 into a sealed, clearly

labeled waste container.

Disposal of Absorbed Material: Dispose of the sealed container with the absorbed, non-

hazardous material in the regular laboratory trash, in accordance with institutional and local
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guidelines.[3][4]

Aqueous Solutions: Do not pour solutions of ALW-II-49-7 down the drain unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[1] Some

institutions may allow for the drain disposal of non-hazardous, water-soluble substances with

copious amounts of water, but this requires prior approval.[2]

C. Disposal of Contaminated Materials

Decontamination: Decontaminate surfaces and non-disposable equipment (e.g., glassware)

by scrubbing with alcohol.[1]

Collection of Disposable Items: Place disposable items contaminated with ALW-II-49-7, such

as gloves, bench paper, and used absorbent materials, into a sealed and labeled waste bag

or container.

Disposal: Dispose of the sealed container with other non-hazardous solid laboratory waste.

D. Disposal of Empty Containers

Rinsing: If the container held a solution, rinse it thoroughly with a suitable solvent (e.g.,

alcohol). Collect the rinsate for proper disposal as a liquid waste. For containers of the solid

powder, ensure they are empty.

Defacing: Deface the label on the empty container to indicate that it no longer contains the

chemical.[2]

Disposal: Dispose of the defaced, empty container in the regular trash or recycling, as per

your facility's guidelines.[2]

Important Considerations:

Avoid Contamination: Prevent ALW-II-49-7 from entering drains or water courses.[1]

Consult Local Regulations: Always adhere to the specific waste disposal regulations of your

institution, city, state, and country. If in doubt, contact your institution's Environmental Health

and Safety (EHS) department for guidance.
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Logical Workflow for ALW-II-49-7 Disposal
The following diagram illustrates the decision-making process for the proper disposal of ALW-
II-49-7.
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Caption: Decision-making workflow for the disposal of ALW-II-49-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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